Cas no 675602-56-9 (4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER)

• Product Name: 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
• CAS No: 675602-56-9
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• MDL: MFCD03426445
• CID: 966261
• PubChem ID: 2760065
• Update Time: 2025-11-01

4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
• 4-Methyl-2-pyrrolidin-1-ylmethyl-piperazine-1-
• A12819
• AB14961
• AC1MC1U7
• AG-G-55548
• CTK5C6323
• Benzyl 4-methyl-2-(pyrrolidin-1-ylmethyl)piperazine-1-carboxylate
• Benzyl 4-methyl-2-[(pyrrolidin-1-yl)methyl]piperazine-1-carboxylate
• 675602-56-9
• MFCD03426445
• AKOS027327754
• benzyl 4-methyl-2-(pyrrolidin-1-ylmethyl)piperazine-1-carboxylate;4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
• CS-0172447
• Benzyl4-methyl-2-(pyrrolidin-1-ylmethyl)piperazine-1-carboxylate
• DTXSID80375006
• AS-41094

• MDL： MFCD03426445
• Inchi： 1S/C18H27N3O2/c1-19-11-12-21(17(13-19)14-20-9-5-6-10-20)18(22)23-15-16-7-3-2-4-8-16/h2-4,7-8,17H,5-6,9-15H2,1H3
• InChI Key： MBIJGRWLFJPRJW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C)CC1CN1CCCC1)=O

Computed Properties

• Exact Mass: 317.21051
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 433.4±40.0 °C at 760 mmHg
• Flash Point: 215.9±27.3 °C
• PSA: 36.02
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER

Comprehensive Overview of 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER (CAS No. 675602-56-9)

4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER (CAS No. 675602-56-9) is a specialized organic compound with a unique molecular structure that combines a piperazine core with a pyrrolidine substituent and a benzyl ester group. This compound has garnered significant interest in pharmaceutical and chemical research due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's piperazine backbone is a common motif in medicinal chemistry, often found in drugs targeting neurological and cardiovascular systems. The addition of a pyrrolidine ring and a benzyl ester group further diversifies its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in the design of novel enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce such compounds, reducing waste and energy consumption. This aligns with the broader industry shift toward environmentally responsible practices, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential in computational chemistry and AI-driven drug design. With the rise of machine learning in pharmaceutical research, scientists are using predictive models to explore the interactions of CAS No. 675602-56-9 with biological targets. This approach accelerates the identification of promising candidates for further experimental validation, addressing the high attrition rates in drug development.

The benzyl ester moiety in this compound also opens doors to applications in prodrug design. Prodrugs are inactive precursors that convert into active drugs in the body, improving solubility or absorption. This strategy is particularly relevant for oral medications, a hot topic in pharmaceutical forums and search queries. The versatility of 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER makes it a candidate for such innovations.

Quality control and analytical methods for this compound are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency, reflecting the industry's emphasis on rigorous standards. These methods are frequently searched by quality assurance professionals and researchers seeking reliable protocols.

In summary, 4-METHYL-2-PYRROLIDIN-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER (CAS No. 675602-56-9) represents a multifaceted compound with broad applicability in modern chemistry and drug development. Its relevance to cutting-edge topics like sustainable synthesis, AI-driven research, and prodrug technology ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to contribute to advancements in both academic and industrial settings.